4-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid

• IUPAC Name: 4-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid
• InChI: InChI=1S/C11H8FNO2/c12-8-3-1-7(2-4-8)9-5-13-6-10(9)11(14)15/h1-6,13H,(H,14,15)
• InChI Key: ZIVPFZMWENLWSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CNC=C2C(=O)O)F
• Molecular Formula: C11H8FNO2
• Molecular Weight: 205.18 g/mol
• CAS RN: 191668-31-2

Description

4-Fluorophenylacetic acid is used as an intermediate in the production of fluorinated anesthetics. It appears as a white shiny crystalline powder or flakes.

Synthesis Analysis

A series of Mn (II), Co (II), Ni (II), Cu (II), and Zn (II) complexes of the Schiff base ligand, 4-chloro-2-{(E)-[(4-fluorophenyl)imino]methyl}phenol (C 13 H 9 ClFNO), was synthesized in a methanolic medium. The Schiff base was derived from the condensation reaction of 5-chlorosalicylaldehyde and 4-fluoroaniline at room temperature.

Molecular Structure Analysis

The molecular structure of similar compounds like 4-Fluorophenylboronic acid has been determined. The structure of these compounds can be characterized by 1H NMR, 13C NMR, 19F NMR, and HRMS.

Chemical Reactions Analysis

4-Fluorophenylboronic acid can be used as a reactant in coupling reactions with arenediazonium tetrafluoroborates, iodonium salts, and iodanes.

Physical And Chemical Properties Analysis

4-Fluorophenylacetic acid is insoluble in water. It has a melting point of 262-265 °C.

Scientific Research Applications

Coupling Reactions and Novel Terphenyls

Researchers utilize 4-fluorophenylboronic acid (a derivative of 4-fluorophenylacetic acid) in coupling reactions. It reacts with arenediazonium tetrafluoroborates, iodonium salts, and iodanes. Additionally, it participates in Suzuki coupling reactions when combined with microwave and triton B catalyst. .

Synthesis of Fluorinated Pyrazoles

A related compound, 5-(4-fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole , has been successfully synthesized via a two-step reaction. The initial step involves pyrazoline formation through a one-pot three-component reaction under microwave irradiation. .

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds, such as 4-fluorophenylboronic acid, have been used as reactants in coupling reactions with arenediazonium tetrafluoroborates, iodonium salts, and iodanes . These reactions could potentially lead to changes in the target receptors, affecting their function.

Biochemical Pathways

Indole derivatives, which share structural similarities, have been shown to impact a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Similar compounds, such as 4-(4-fluorophenyl)benzoic acid, have been shown to bind to bcl-2, a protein that regulates cell death (apoptosis), suggesting potential anti-cancer properties .

Safety and Hazards

4-Fluorophenylacetic acid may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

Future research could focus on the development of low-toxicity and high-efficiency fungicides. Additionally, the use of 4-Fluorophenylboronic acid in coupling reactions could be explored further.